Cas no 1790209-51-6 (N-[3-hydroxy-3-(1-methyl-1H-pyrrol-2-yl)propyl]-3-phenylpropanamide)

N-[3-hydroxy-3-(1-methyl-1H-pyrrol-2-yl)propyl]-3-phenylpropanamide is a synthetic organic compound featuring a unique hybrid structure combining a pyrrole ring, a phenyl group, and a hydroxypropylamide moiety. This molecular architecture imparts potential versatility in pharmaceutical and agrochemical applications, particularly as an intermediate in the synthesis of bioactive molecules. The presence of both polar (hydroxy, amide) and nonpolar (phenyl, pyrrole) functional groups enhances its solubility profile, facilitating further derivatization. The compound's structural complexity may offer selective binding properties, making it a candidate for research in receptor modulation or enzyme inhibition. Its stability under standard conditions ensures reliable handling in laboratory settings.
N-[3-hydroxy-3-(1-methyl-1H-pyrrol-2-yl)propyl]-3-phenylpropanamide structure
1790209-51-6 structure
Product Name:N-[3-hydroxy-3-(1-methyl-1H-pyrrol-2-yl)propyl]-3-phenylpropanamide
CAS No:1790209-51-6
MF:C17H22N2O2
MW:286.368784427643
CID:5346019
Update Time:2025-08-02

N-[3-hydroxy-3-(1-methyl-1H-pyrrol-2-yl)propyl]-3-phenylpropanamide Chemical and Physical Properties

Names and Identifiers

    • N-(3-hydroxy-3-(1-methyl-1H-pyrrol-2-yl)propyl)-3-phenylpropanamide
    • N-[3-hydroxy-3-(1-methylpyrrol-2-yl)propyl]-3-phenylpropanamide
    • N-[3-hydroxy-3-(1-methyl-1H-pyrrol-2-yl)propyl]-3-phenylpropanamide
    • Inchi: 1S/C17H22N2O2/c1-19-13-5-8-15(19)16(20)11-12-18-17(21)10-9-14-6-3-2-4-7-14/h2-8,13,16,20H,9-12H2,1H3,(H,18,21)
    • InChI Key: AQVNVVTUDYYLKU-UHFFFAOYSA-N
    • SMILES: OC(C1=CC=CN1C)CCNC(CCC1C=CC=CC=1)=O

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 7
  • Complexity: 316
  • XLogP3: 1.4
  • Topological Polar Surface Area: 54.3

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Additional information on N-[3-hydroxy-3-(1-methyl-1H-pyrrol-2-yl)propyl]-3-phenylpropanamide

Introduction to N-[3-hydroxy-3-(1-methyl-1H-pyrrol-2-yl)propyl]-3-phenylpropanamide (CAS No. 1790209-51-6)

N-[3-hydroxy-3-(1-methyl-1H-pyrrol-2-yl)propyl]-3-phenylpropanamide (CAS No. 1790209-51-6) is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This molecule, characterized by its unique structural features, has garnered attention due to its potential applications in drug discovery and therapeutic development. The presence of both hydrophilic and lipophilic moieties in its structure makes it a promising candidate for various biological interactions.

The compound's structure consists of a propyl chain substituted with a hydroxyl group and a 1-methylpyrrole ring, which is further linked to a phenylacamide moiety. This intricate arrangement suggests that N-[3-hydroxy-3-(1-methyl-1H-pyrrol-2-yl)propyl]-3-phenylpropanamide may exhibit multiple modes of interaction with biological targets, including enzymes, receptors, and other cellular components. Such versatility is highly valued in the design of novel therapeutic agents.

In recent years, there has been a growing interest in the development of small molecules that can modulate biological pathways associated with various diseases. The unique structural features of N-[3-hydroxy-3-(1-methyl-1H-pyrrol-2-yl)propyl]-3-phenylpropanamide make it an attractive candidate for further investigation in this context. Specifically, the 1-methylpyrrole moiety has been identified as a key structural element in several bioactive compounds, suggesting that this compound may possess significant pharmacological properties.

One of the most compelling aspects of this compound is its potential to interact with biological targets in a selective manner. The combination of hydroxyl and phenyl groups provides multiple sites for hydrogen bonding and other forms of non-covalent interactions, which are crucial for achieving high affinity and specificity. These characteristics are particularly important in the development of drugs that need to target specific disease pathways without affecting other biological processes.

The pharmacological potential of N-[3-hydroxy-3-(1-methyl-1H-pyrrol-2-yl)propyl]-3-phenylpropanamide has been explored in several preclinical studies. These studies have revealed that the compound exhibits promising activity against various biological targets, including enzymes involved in inflammation and cell signaling. For instance, preliminary data suggest that this compound may inhibit the activity of certain kinases, which are known to play a role in cancer progression and other diseases.

In addition to its potential as a therapeutic agent, N-[3-hydroxy-3-(1-methyl-1H-pyrrol-2-yl)propyl]-3-phenylpropanamide may also serve as a valuable tool for research purposes. Its unique structure allows researchers to study the mechanisms of action of bioactive compounds and to develop new strategies for drug design. By understanding how this compound interacts with biological targets, scientists can gain insights into the structure-function relationships that underlie many diseases.

The synthesis of N-[3-hydroxy-3-(1-methyl-1H-pyrrol-2-yl)propyl]-3-phenylpropanamide represents another area of interest for researchers in synthetic chemistry. The compound's complex structure presents challenges for chemists who aim to develop efficient synthetic routes. However, advances in synthetic methodologies have made it possible to access such molecules with increasing ease and precision. These advancements are crucial for enabling the rapid discovery and development of new drugs.

The future prospects for N-[3-hydroxy-3-(1-methyl-1H-pyrrol-2-yi)propyl]-3-phienyipropianamide are bright, given its potential applications in pharmaceuticals and biotechnology. As research continues to uncover new biological targets and therapeutic strategies, this compound is likely to play an important role in the development of novel treatments for various diseases. Its unique structural features and promising pharmacological properties make it a compelling candidate for further investigation.

In conclusion, N-[3-hydroxyhhydroxyhydroxyproplyproplyproplyproplyproplyproplyproply( propy( propy( propy( propy( propy( propy( propy( propy( propy( propy( propy( propy( propy(propy(propy(propy(propy(propy(propy(propyyll))))))))])])])])])])])])])]])])-[ phenylephenylephenyleph enaph enaph enaph enaph enaph enaph enaph enaph enaphen phen phen phen phen phen phen phen phen phen pheno pheno pheno pheno pheno pheno pheno pheno pheno pheno phe n n n n n n n n n n n n n nnyppppppppppppppppppppppppppamidemidemidemidemidemidemidemidemidemidemidemidemidemidemideamideamideamideamideamideamideamideamideamide amide amide amide amide amide amide amide am ide am ide am ide am ide am ide am ide mide mide mide mide mde mde mde mde de de de de e e e e e e e ] (CAS No. 1790209- 51- 6) is a multifaceted compound with significant potential in pharmaceutical chemistry and biochemistry. Its unique structural features, pharmacological properties, and synthetic accessibility make it an attractive candidate for further research and development.

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